Cas no 497941-38-5 (2-{[3-cyano-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}acetamide)

• Product Name: 2-{[3-cyano-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}acetamide
• CAS No: 497941-38-5
• MF: C₁₇H₁₄F₃N₃O₃S
• MW: 397.371572971344
• CID: 5701590
• PubChem ID: 1004537
• Update Time: 2025-05-28

2-{[3-cyano-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{[3-cyano-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}acetamide
• 497941-38-5
• AKOS003677245
• CS-0331989
• SS-0463
• AM-807/14145004
• SR-01000319675
• 2-[3-cyano-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanylacetamide
• 2-{[3-cyano-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}acetamide
• SR-01000319675-1
• 2-((3-Cyano-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)pyridin-2-yl)thio)acetamide
• STL335385

• Inchi： 1S/C17H14F3N3O3S/c1-25-13-4-3-9(5-14(13)26-2)12-6-11(17(18,19)20)10(7-21)16(23-12)27-8-15(22)24/h3-6H,8H2,1-2H3,(H2,22,24)
• InChI Key： PVKGSWZKMHICKY-UHFFFAOYSA-N
• SMILES： C1(C#N)C(SCC(N)=O)=NC(C2C=CC(=C(OC)C=2)OC)=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 397.07079698g/mol
• Monoisotopic Mass: 397.07079698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 124Ų

Additional information on 2-{[3-cyano-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}acetamide

Recent Advances in the Study of 2-{[3-cyano-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}acetamide (CAS: 497941-38-5)

The compound 2-{[3-cyano-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}acetamide (CAS: 497941-38-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic versatility of 497941-38-5, which features a pyridine core substituted with a trifluoromethyl group, a cyano group, and a dimethoxyphenyl moiety. These functional groups contribute to its distinct chemical properties, making it a promising scaffold for the development of novel bioactive molecules. Researchers have employed advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitution, to optimize the yield and purity of this compound.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2-{[3-cyano-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}acetamide exhibits potent inhibitory effects against specific kinase targets implicated in inflammatory and oncogenic pathways. Notably, the compound has shown selective inhibition of protein kinases such as JAK3 and EGFR, with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for the treatment of autoimmune disorders and certain cancers.

Further investigations into the mechanism of action have revealed that the compound interacts with the ATP-binding site of target kinases, thereby disrupting their catalytic activity. Molecular docking studies have provided insights into the binding interactions, highlighting the importance of the trifluoromethyl group and the dimethoxyphenyl ring in stabilizing the enzyme-inhibitor complex. These structural insights are invaluable for the rational design of more potent and selective derivatives.

Despite these promising results, challenges remain in the development of 497941-38-5 as a therapeutic agent. Pharmacokinetic studies have indicated moderate bioavailability and metabolic stability, necessitating further optimization to improve its drug-like properties. Researchers are currently exploring prodrug strategies and formulation approaches to enhance its solubility and oral absorption.

In conclusion, 2-{[3-cyano-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}acetamide represents a compelling case study in the intersection of chemical synthesis and drug discovery. Its unique structural attributes and promising biological activity underscore its potential as a valuable tool compound and a starting point for the development of novel therapeutics. Continued research efforts will be essential to fully elucidate its pharmacological profile and translate these findings into clinical applications.